Cas no 946378-87-6 (6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

• Product Name: 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
• CAS No: 946378-87-6
• MF: C₂₃H₁₈N₄O₂
• MW: 382.41462469101
• CID: 5430886
• Update Time: 2025-07-18

6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-[5-(4-methylphenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]methanone
• 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

• Inchi： 1S/C23H18N4O2/c1-15-4-6-16(7-5-15)19-14-21(27(26-19)23(28)22-3-2-12-29-22)17-8-9-18-20(13-17)25-11-10-24-18/h2-13,21H,14H2,1H3
• InChI Key： PTAZMBOOICOCRH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=C(C)C=C2)=N1)=O

Additional information on 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

Comprehensive Overview of 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 946378-87-6)

In the realm of organic chemistry and pharmaceutical research, 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 946378-87-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its quinoxaline and pyrazoline core, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture combines a furan-2-carbonyl moiety with a 4-methylphenyl group, offering a versatile scaffold for further chemical modifications.

The growing demand for heterocyclic compounds in drug discovery has propelled the study of 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's CAS No. 946378-87-6 is often queried in conjunction with terms like "synthesis methods", "biological activity", and "structure-activity relationship", reflecting the scientific community's focus on its practical utility.

From a synthetic perspective, the preparation of 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline involves multi-step organic reactions, including cyclocondensation and acylations. These processes are critical for achieving high purity and yield, which are essential for subsequent pharmacological evaluations. Recent advancements in green chemistry have also influenced the synthesis protocols, aligning with the global push for sustainable research practices—a hot topic in modern scientific discourse.

The compound's quinoxaline backbone is particularly noteworthy, as this heterocycle is a common motif in FDA-approved drugs. This has led to increased searches for "quinoxaline derivatives in medicine" and "pyrazoline-based therapeutics". Additionally, the furan-2-carbonyl group introduces electron-rich properties, which may enhance interactions with biological targets, a feature often explored in computational drug design studies.

In the context of structure-activity relationship (SAR) studies, 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline serves as a valuable template. Researchers frequently investigate how modifications to its 4-methylphenyl or furan components affect bioactivity. Such inquiries are prevalent in forums and publications, underscoring the compound's relevance in medicinal chemistry optimization.

Beyond its pharmacological potential, the compound's physical-chemical properties—such as solubility, stability, and lipophilicity—are critical for formulation development. These parameters are often searched alongside CAS No. 946378-87-6, as they dictate the compound's suitability for various delivery systems. The rise of AI-driven drug discovery has further amplified interest in such data, with machine learning models requiring precise inputs for predictive analyses.

In summary, 6-1-(furan-2-carbonyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 946378-87-6) represents a compelling case study in the intersection of synthetic chemistry and drug development. Its structural complexity and functional diversity make it a focal point for ongoing research, particularly in areas like targeted therapy and small-molecule probes. As scientific inquiries continue to evolve, this compound is poised to remain a subject of vibrant discussion and innovation.